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Introduction

WM-3835 is a potent and specific small molecule inhibitor of the histone acetyltransferase
HBO1 (KAT7 or MYST2).[1] Inhibition of HBO1 has been shown to suppress the proliferation of
various cancer cells, including osteosarcoma and castration-resistant prostate cancer (CRPC),
primarily by inducing apoptosis.[1][2][3][4] Apoptosis, or programmed cell death, is a critical
process for tissue homeostasis, and its dysregulation is a hallmark of cancer. A key biochemical
indicator of late-stage apoptosis is the extensive fragmentation of genomic DNA by cellular
endonucleases.[5][6][7]

The Terminal deoxynucleotidyl transferase (TdT) dUTP Nick-End Labeling (TUNEL) assay is a
widely used and robust method for detecting this DNA fragmentation in situ.[6][8] The assay
relies on the TdT enzyme to catalyze the addition of labeled dUTPs to the 3'-hydroxyl (3'-OH)
ends of cleaved DNA fragments.[6][9] This allows for the specific identification and
guantification of apoptotic cells, either through fluorescence microscopy or flow cytometry.[5][7]

These application notes provide a detailed protocol for treating cultured cancer cells with WM-
3835 and subsequently quantifying the apoptotic response using a fluorescent TUNEL assay.

Mechanism of WM-3835-Induced Apoptosis
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WM-3835 induces apoptosis by inhibiting the enzymatic activity of HBO1.[1] HBO1 is a histone
acetyltransferase that primarily acetylates H3 and H4 histones, leading to changes in chromatin
structure and gene expression.[3][4] Inhibition of HBOL1 leads to a downstream cascade of
events culminating in the activation of the intrinsic apoptosis pathway. This process involves
the activation of key executioner caspases, such as caspase-3 and caspase-9, and the
cleavage of poly (ADP-ribose) polymerase (PARP).[2][3] The activation of these caspases is
the primary mechanism of WM-3835-induced cytotoxicity.[2] The subsequent activation of
endonucleases results in the DNA fragmentation detected by the TUNEL assay.
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Experimental Workflow

1. Seed Cells 2. Treat with WM-3835 3. Fix & Permeabilize 4. TUNEL Reaction 5. Counterstain Nuclei 6. Image & Analyze
in 96-well plate (e.g., 24-72h) (PFA, Triton X-100) (TdT Enzyme + Labeled dUTP) (e.g., DAPI) (Fluorescence Microscopy)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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